molecular formula C14H9F6NO3S B263539 N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide

N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide

Cat. No. B263539
M. Wt: 385.28 g/mol
InChI Key: DONGBDAYLVTLNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide, also known as TFMB-TsNHNH2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamides and is known for its unique properties and characteristics.

Mechanism of Action

The exact mechanism of action of N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes and proteins in the body, which makes it a potential candidate for the development of new drugs.
Biochemical and Physiological Effects:
N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been found to exhibit anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of various inflammatory diseases. It has also been shown to have antitumor activity, which makes it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide in lab experiments is its ease of synthesis and availability. It is also relatively stable and can be stored for long periods of time without significant degradation. However, one of the major limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide. One of the major areas of research is the development of new drugs based on this compound. It is also important to further investigate its mechanism of action and its potential applications in various fields of scientific research. Additionally, the toxicity of this compound needs to be further studied to ensure safe handling and disposal.

Synthesis Methods

The synthesis of N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide involves the reaction of 4-(trifluoromethyl)benzenesulfonyl chloride with 4-(trifluoromethoxy)aniline in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and results in the formation of the desired product in good yield.

Scientific Research Applications

N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry, where it is used as a starting material for the synthesis of various pharmaceuticals. It has also been studied for its potential applications in the field of organic synthesis, where it is used as a reagent for various reactions.

properties

Product Name

N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide

Molecular Formula

C14H9F6NO3S

Molecular Weight

385.28 g/mol

IUPAC Name

N-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)benzenesulfonamide

InChI

InChI=1S/C14H9F6NO3S/c15-13(16,17)9-1-7-12(8-2-9)25(22,23)21-10-3-5-11(6-4-10)24-14(18,19)20/h1-8,21H

InChI Key

DONGBDAYLVTLNZ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(F)(F)F)S(=O)(=O)NC2=CC=C(C=C2)OC(F)(F)F

Canonical SMILES

C1=CC(=CC=C1C(F)(F)F)S(=O)(=O)NC2=CC=C(C=C2)OC(F)(F)F

Origin of Product

United States

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